Cas no 82402-81-1 ((5E)-7-[3-({3-[(4-ethylphenyl)sulfanyl]-2-hydroxypropyl}amino)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]hept-5-enoic acid)
![(5E)-7-[3-({3-[(4-ethylphenyl)sulfanyl]-2-hydroxypropyl}amino)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]hept-5-enoic acid structure](https://www.kuujia.com/scimg/cas/82402-81-1x500.png)
82402-81-1 structure
Product name:(5E)-7-[3-({3-[(4-ethylphenyl)sulfanyl]-2-hydroxypropyl}amino)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]hept-5-enoic acid
(5E)-7-[3-({3-[(4-ethylphenyl)sulfanyl]-2-hydroxypropyl}amino)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]hept-5-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (5E)-7-[3-({3-[(4-ethylphenyl)sulfanyl]-2-hydroxypropyl}amino)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]hept-5-enoic acid
- 7-[3-[[3-(4-ethylphenyl)sulfanyl-2-hydroxypropyl]amino]-6,6-dimethyl-4-bicyclo[3.1.1]heptanyl]hept-5-enoic acid
- DTXSID301002664
- 82402-81-1
- 9,11-Dimethylmethano-11,12-methano-16-(4-ethylphenylthio)-13,14-dihydro-13-aza-15-tetranorthromboxane A2
- Ono 11105
- 7-[3-[[3-(4-Ethylphenyl)sulfanyl-2-hydroxypropyl]amino]-6,6-dimethyl-2-bicyclo[3.1.1]heptanyl]hept-5-enoic acid
- 7-[3-({3-[(4-Ethylphenyl)sulfanyl]-2-hydroxypropyl}amino)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]hept-5-enoic acid
- 5-Heptenoic acid, 7-(3-((3-((4-ethylphenyl)thio)-2-hydroxypropyl)amino)-6,6-dimethylbicyclo(3.1.1)hept-2-yl)-
- Ono-11105
-
- Inchi: InChI=1S/C27H41NO3S/c1-4-19-11-13-22(14-12-19)32-18-21(29)17-28-25-16-20-15-24(27(20,2)3)23(25)9-7-5-6-8-10-26(30)31/h5,7,11-14,20-21,23-25,28-29H,4,6,8-10,15-18H2,1-3H3,(H,30,31)
- InChI Key: BIGHATZRAKCUKS-UHFFFAOYSA-N
- SMILES: CCC1=CC=C(C=C1)SCC(CNC2CC3CC(C2CC=CCCCC(=O)O)C3(C)C)O
Computed Properties
- Exact Mass: 459.281
- Monoisotopic Mass: 459.281
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 13
- Complexity: 614
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 94.9Ų
- XLogP3: 3.5
Experimental Properties
- Density: 1.13
- Boiling Point: 631.7°C at 760 mmHg
- Flash Point: 335.9°C
- Refractive Index: 1.58
(5E)-7-[3-({3-[(4-ethylphenyl)sulfanyl]-2-hydroxypropyl}amino)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]hept-5-enoic acid Related Literature
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Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
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Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
82402-81-1 ((5E)-7-[3-({3-[(4-ethylphenyl)sulfanyl]-2-hydroxypropyl}amino)-6,6-dimethylbicyclo[3.1.1]hept-2-yl]hept-5-enoic acid) Related Products
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